Oxo-thiophen-2-yl-acetyl chloride
Cat. No. B8609611
M. Wt: 174.61 g/mol
InChI Key: SZNAAPJHZVKWKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07947730B2
Procedure details
To a solution of oxo-thiophen-2-yl-acetic acid (8 g, 51.2 mmol), suspended in DCM (80 ml) and cooled to 5° C., is added oxalylchloride (5.3 ml, 61.5 mmol), followed by DMF (0.1 ml). Stirring is continued for 1 hour at 5° C. and 18 hours at room temperature. The reaction mixture is evaporated to dryness, toluene is then added and the mixture is evaporated once more to give the title compound as a dark oil.
Identifiers
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REACTION_CXSMILES
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[O:1]=[C:2]([C:6]1[S:7][CH:8]=[CH:9][CH:10]=1)[C:3](O)=[O:4].C(Cl)(=O)C([Cl:14])=O.CN(C=O)C>C(Cl)Cl>[O:1]=[C:2]([C:6]1[S:7][CH:8]=[CH:9][CH:10]=1)[C:3]([Cl:14])=[O:4]
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Inputs
Step One
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Name
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Quantity
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8 g
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Type
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reactant
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Smiles
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O=C(C(=O)O)C=1SC=CC1
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Step Two
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Name
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Quantity
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5.3 mL
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Step Three
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Name
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Quantity
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0.1 mL
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Type
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reactant
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Smiles
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CN(C)C=O
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Step Four
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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5 °C
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Stirring
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Type
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CUSTOM
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Details
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Stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture is evaporated to dryness, toluene
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ADDITION
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Type
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ADDITION
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Details
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is then added
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CUSTOM
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Type
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CUSTOM
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Details
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the mixture is evaporated once more
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
